Cas no 695218-50-9 (ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate
• CAS No: 695218-50-9
• MF: C₁₈H₁₈BrNO₅
• MW: 408.243224620819
• CID: 5555267
• Update Time: 2025-06-07

ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate

• Inchi： 1S/C18H18BrNO5/c1-2-24-17(22)11-5-7-20(8-6-11)16(21)14-10-12-9-13(19)3-4-15(12)25-18(14)23/h3-4,9-11H,2,5-8H2,1H3
• InChI Key： GITQNPFLXSOQIP-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC3=CC(Br)=CC=C3OC2=O)=O)CCC(C(OCC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-(6-Bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate (CAS No. 695218-50-9)

Ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate (CAS No. 695218-50-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of coumarin derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromine substituent at the 6-position of the coumarin ring and a piperidine-4-carboxylate moiety enhances its potential for drug discovery applications.

In recent years, researchers have focused on coumarin-based compounds due to their versatility in medicinal chemistry. The 6-bromo-2-oxo-2H-chromene scaffold in this molecule is particularly noteworthy, as brominated coumarins exhibit improved bioavailability and binding affinity to biological targets. The ethyl ester group further contributes to its lipophilicity, making it a candidate for optimizing drug delivery systems. This compound is often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine and targeted therapies.

The synthesis of ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate involves multi-step organic reactions, including Knoevenagel condensation and esterification. Its structural characterization is typically performed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and confirm the molecular architecture, which is critical for reproducibility in research settings.

From an industrial perspective, this compound is valued for its potential applications in fluorescent probes and photoactive materials. Coumarin derivatives are known for their bright fluorescence, and the bromine atom in this molecule allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This adaptability makes it a valuable building block in the development of organic electronic devices and sensors.

Environmental and safety considerations are also paramount when handling ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers frequently search for safe handling protocols and storage conditions for such compounds, reflecting the growing emphasis on sustainable chemistry practices.

In summary, ethyl 1-(6-bromo-2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxylate (CAS No. 695218-50-9) represents a promising candidate in both pharmaceutical and material science fields. Its unique structural features and functional groups enable diverse applications, from drug development to advanced materials. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and innovations.